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Compound of Interest

Compound Name: Phenazopyridine

Cat. No.: B15621390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties and stability

of phenazopyridine hydrochloride. The information is compiled to support research,

development, and quality control activities involving this active pharmaceutical ingredient. All

quantitative data is presented in structured tables for ease of reference, and detailed

experimental protocols for key analytical methodologies are provided.

Core Chemical Properties
Phenazopyridine hydrochloride is a brick-red, microcrystalline powder with a slight violet

luster.[1][2][3] It is an azo dye that exerts a topical analgesic effect on the mucosa of the urinary

tract.[2][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15621390?utm_src=pdf-interest
https://www.benchchem.com/product/b15621390?utm_src=pdf-body
https://www.benchchem.com/product/b15621390?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenazopyridine-Hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415453.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415453_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415453.htm
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2377&context=journal
https://en.wikipedia.org/wiki/Phenazopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₁₂ClN₅ [6][7]

Molecular Weight 249.70 g/mol [6][7]

CAS Number 136-40-3 [7]

Melting Point
Approximately 139°C

(decomposes)
[3]

Solubility

- Slightly soluble in cold water

and ethanol.[2][6] - Soluble in

boiling water, acetic acid,

glycerol, ethylene glycol, and

propylene glycol.[6] - 30.4

µg/mL at pH 7.4.[1][7]

[1][2][6][7]

Appearance
Brick-red microcrystals or a

purple powder.[1][2][3]
[1][2][3]

Aqueous Solution
Yellow to brick-red and slightly

acidic.[1][2][3]
[1][2][3]

Stability Profile
Phenazopyridine hydrochloride exhibits sensitivities to various environmental factors, which is

a critical consideration in its formulation and storage. It is known to be sensitive to air and light.

[1][3] As an azo compound, it can be reactive and may detonate under certain conditions,

particularly when sensitized by metal salts or strong acids.[1][2][3]
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Condition Observation
Potential
Degradants

Source

Acid/Heat

Undergoes forced

degradation,

especially with heat

and acid.

Phenol (PH), 2,6-

diaminopyridine

(DAP), 2,6DOL-PAP,

6OL-PAP, 6-PA-3-PH,

3-hydroxy-2,6-

diaminopyridine

(HDAP).

[4][8]

Oxidation
Susceptible to

oxidative degradation.

2,3,6-triaminopyridine

(TAP).
[9]

Photolysis
Degrades upon

exposure to light.

Pyrido[3,4-c]cinnoline-

2,4-diamine, N3-

phenylpyridine-

2,3,4,6-tetraamine,

pyridine-2,3,6-

triamine, 2,6-diamino-

1-(4-

aminophenyl)pyridin-

4(1H)-one.

[10][11]

Hygroscopicity

The hydrochloride salt

is hygroscopic,

showing significant

weight gain at high

relative humidity.

Not applicable. [12]

Incompatibilities

Strong oxidizing

agents, amides,

peroxides,

isocyanates.

Not specified. [13]

Degradation Pathways
The degradation of phenazopyridine hydrochloride has been studied under various stress

conditions. The primary pathways involve the cleavage of the azo bond and modifications to
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the pyridine ring.

Acid-Catalyzed Degradation
Under acidic conditions, particularly with heating, phenazopyridine HCl degrades into several

products. The reaction involves the cleavage of the phenylazo moiety and potential

hydroxylation of the amino groups.[4]

Acid-Catalyzed Degradation of Phenazopyridine HCl

Degradation Products
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Caption: Acid-catalyzed degradation pathway of Phenazopyridine HCl.

Experimental Protocols
Detailed methodologies for the analysis of phenazopyridine hydrochloride and its degradation

products are crucial for quality control and stability studies.
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Stability-Indicating HPLC Method for Forced
Degradation Studies
This method is designed for the simultaneous determination of phenazopyridine HCl and its

degradation products from forced acid/heat degradation.[4][8]

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Column: Reversed-phase C18 column.

Mobile Phase: Isocratic mixture of acetonitrile and acetate buffer (pH 4) in a 1:1 (v/v) ratio.[4]

[8]

Flow Rate: 1.0 mL/min.[4][8]

Detection: UV detection at multiple wavelengths to capture all components.

Run Time: Less than 8 minutes.[4][8]

Sample Preparation:

Prepare a stock solution of phenazopyridine HCl in hot distilled water (e.g., 500 µg/mL).

[4]

For forced degradation, subject the stock solution to acidic (e.g., with HCl) and heat

conditions.

Dilute the working solutions with the mobile phase to the desired concentration (e.g., 20

µg/mL).[4]

Analysis: Inject the prepared sample into the HPLC system and record the chromatogram.

Identify and quantify the peaks corresponding to phenazopyridine HCl and its degradation

products by comparing with reference standards.
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HPLC Experimental Workflow
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Caption: Experimental workflow for the stability-indicating HPLC method.
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Spectrofluorimetric Method for Quantification of
Degradants
This method is used for the quantification of phenol (PH) and 2,6-diaminopyridine (DAP) at

trace concentrations, which are key impurities resulting from degradation.[4][8]

Instrumentation: A spectrofluorometer.

Principle: The method is based on measuring the native fluorescence of DAP and PH in

specific solvent systems.[4][8]

Sample Preparation for DAP:

Prepare standard solutions of DAP in acidic ethanol.[4][8]

Prepare the sample solution containing the degraded phenazopyridine HCl in acidic

ethanol.

Sample Preparation for PH:

Prepare standard solutions of PH in an aqueous acidic solution.[4][8]

Prepare the sample solution containing the degraded phenazopyridine HCl in an

aqueous acidic solution.

Analysis:

Measure the fluorescence intensity of the standard and sample solutions at the specific

excitation and emission wavelengths for DAP and PH.

Use the appropriate solvent as a blank.

Quantify the amount of DAP and PH in the sample by comparing their fluorescence

intensities to the standard curves.

Conclusion
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This technical guide summarizes the essential chemical properties and stability characteristics

of phenazopyridine hydrochloride. A thorough understanding of its solubility, reactivity, and

degradation pathways is paramount for the development of stable and effective pharmaceutical

formulations. The provided analytical methods offer robust protocols for the accurate

assessment of purity and stability, ensuring product quality and safety. Researchers and drug

development professionals are encouraged to consider these factors in their work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15621390#phenazopyridine-
hydrochloride-chemical-properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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